Cas no 105391-43-3 (6-(Trifluoromethoxy)-1H-indazole)

6-(Trifluoromethoxy)-1H-indazole is a heterocyclic organic compound featuring an indazole core substituted with a trifluoromethoxy group at the 6-position. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethoxy group contributes to improved bioavailability and resistance to enzymatic degradation, while the indazole scaffold offers versatile reactivity for further functionalization. Its applications include the development of bioactive molecules, particularly in kinase inhibition and CNS-targeted therapeutics. The compound is characterized by high purity and consistent performance, ensuring reliability in synthetic and medicinal chemistry applications.

6-(Trifluoromethoxy)-1H-indazole structure

105391-43-3 structure

Product Name:6-(Trifluoromethoxy)-1H-indazole

CAS No:105391-43-3

MF:C₈H₅F₃N₂O

MW:202.133311986923

MDL:MFCD27993300

CID:2623837

PubChem ID:13712997

Update Time:2025-06-07

6-(Trifluoromethoxy)-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 6-(TRIFLUOROMETHOXY)-1H-INDAZOLE
- SCHEMBL10601519
- MFCD27993300
- CS-0107227
- D76711
- DTXSID60547421
- 105391-43-3
- 1H-Indazole, 6-(trifluoromethoxy)-
- 6-trifluoromethoxyindazole
- 823-003-6
- DTXCID40498205
- 6-(Trifluoromethoxy)-1H-indazole
- MDL： MFCD27993300
- Inchi： 1S/C8H5F3N2O/c9-8(10,11)14-6-2-1-5-4-12-13-7(5)3-6/h1-4H,(H,12,13)
- InChI Key： YXUMGPCNHDVHBV-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC2C=NNC=2C=1)(F)F

Computed Properties

Exact Mass: 202.03539727g/mol
Monoisotopic Mass: 202.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.9Å²

6-(Trifluoromethoxy)-1H-indazole Pricemore >>

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